N-(2-ethylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H23N5O/c1-3-15-6-4-5-7-16(15)21-18(24)23-10-8-22(9-11-23)17-12-14(2)19-13-20-17/h4-7,12-13H,3,8-11H2,1-2H3,(H,21,24)
• InChI Key: SIUSVUAEIOWKRP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=NC=NC(=C3)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

N-(2-ethylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide, also known as EPPC, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications.

Scientific Research Applications

Discovery and Optimization in Medicinal Chemistry

• Inhibitors of Soluble Epoxide Hydrolase : Research led by Thalji et al. (2013) discovered 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, highlighting the critical role of the triazine heterocycle for potency and selectivity. This research exemplifies the significance of specific functional groups in medicinal chemistry (Thalji et al., 2013).

Cancer Research and Drug Development

• Estrogen Receptor Binding Affinity in Breast Cancer : Parveen et al. (2017) synthesized pyrimidine-piperazine-chromene and -quinoline conjugates with significant anti-proliferative activities against human breast cancer cell lines. This research underscores the potential of such compounds in cancer therapy (Parveen et al., 2017).

• HIV-1 Reverse Transcriptase Inhibitors : Tang et al. (2010) investigated piperidine-4-yl-aminopyrimidine class of non-nucleoside reverse transcriptase inhibitors (NNRTIs), identifying potent analogs against HIV-1 and NNRTI-resistant mutant viruses. This highlights the role of such compounds in antiviral drug development (Tang et al., 2010).

Synthesis and Chemical Analysis

• Alternative Synthesis Routes : Shahinshavali et al. (2021) demonstrated an alternative route for synthesizing a related compound, emphasizing the importance of innovative synthesis methods in chemical research (Shahinshavali et al., 2021).